Cas no 610255-47-5 (1-(4-chlorophenyl)methyl-3-nitro-1H-1,2,4-triazole)

• Product Name: 1-(4-chlorophenyl)methyl-3-nitro-1H-1,2,4-triazole
• CAS No: 610255-47-5
• MF: C₉H₇ClN₄O₂
• MW: 238.630480051041
• MDL: MFCD02029283
• CID: 3059484
• PubChem ID: 973667
• Update Time: 2025-04-21

1-(4-chlorophenyl)methyl-3-nitro-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-benzyl)-3-nitro-1H-[1,2,4]triazole
• 1-(4-chlorophenyl)methyl-3-nitro-1H-1,2,4-triazole
• AKOS000310676
• 610255-47-5
• 1-[(4-chlorophenyl)methyl]-3-nitro-1,2,4-triazole
• C9H7ClN4O2
• 1-(4-chlorobenzyl)-3-nitro-1H-1,2,4-triazole
• STK317839
• EN300-229770
• 1-[(4-chlorophenyl)methyl]-3-nitro-1H-1,2,4-triazole
• CS-0268212

• MDL： MFCD02029283
• Inchi： 1S/C9H7ClN4O2/c10-8-3-1-7(2-4-8)5-13-6-11-9(12-13)14(15)16/h1-4,6H,5H2
• InChI Key： IMYZTYPCBUTFAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=NC([N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 238.0257532Da
• Monoisotopic Mass: 238.0257532Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.5Ų